Cas no 1509899-68-6 (1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol)

• Product Name: 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol
• CAS No: 1509899-68-6
• MF: C₁₁H₇ClF₃NO
• MW: 261.627592325211
• CID: 4701336
• Update Time: 2025-06-27

1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol
• 6-Isoquinolinemethanol, 3-chloro-alpha-(trifluoromethyl)-

• Inchi： 1S/C11H7ClF3NO/c12-9-4-8-3-6(10(17)11(13,14)15)1-2-7(8)5-16-9/h1-5,10,17H
• InChI Key： AGJHGMNLTNEBMH-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=N1)C=CC(=C2)C(C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Topological Polar Surface Area: 33.1

Additional information on 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol

1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol (CAS No. 1509899-68-6): A Multifunctional Scaffold in Modern Medicinal Chemistry

1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol (CAS No. 1509899-68-6) is a structurally unique compound that has garnered significant attention in recent years due to its versatile chemical properties and potential applications in drug discovery. This trifluoroethanol derivative features a chloro-substituted isoquinoline ring linked to a trifluoroethyl group, a combination that provides a unique balance of lipophilicity and hydrogen-bonding capacity. The isoquinoline core, a well-known pharmacophore in numerous FDA-approved drugs, is further functionalized with a trifluoroethyl moiety, which has been shown to enhance metabolic stability and modulate receptor binding affinities in various biological systems.

Recent advances in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The presence of trifluoroethyl groups in 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol contributes to its ability to participate in multiple types of molecular interactions, including hydrophobic effects, hydrogen bonding, and π-π stacking. This property has made it a valuable building block in the design of small molecule inhibitors targeting kinases, GPCRs, and other protein targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds containing trifluoroethyl substituents exhibited improved selectivity profiles compared to their non-fluorinated analogs, particularly in the context of tyrosine kinase inhibition.

The chloro-substituted isoquinoline ring in 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol plays a critical role in modulating the compound's electronic properties and steric bulk. Chlorine atoms are known to exert strong electron-withdrawing effects, which can influence the electronic distribution around the isoquinoline scaffold. This effect is particularly relevant in the context of enzyme inhibition studies, where precise control over molecular charge distribution is essential for achieving optimal binding affinities. Recent computational modeling efforts have shown that the chloro group in this compound significantly enhances its hydrophobic interactions with aromatic residues in protein active sites.

One of the most promising applications of 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol lies in its potential as a prodrug precursor. The trifluoroethyl group can be selectively cleaved under physiological conditions through hydrolytic reactions, releasing active metabolites that may exhibit enhanced pharmacokinetic properties. This characteristic has been exploited in the development of targeted drug delivery systems, where the isoquinoline core serves as a recognition element for specific biomolecular targets. A 2022 study in ACS Medicinal Chemistry Letters demonstrated that compounds based on this scaffold showed improved bioavailability and reduced hepatic metabolism compared to conventional drug candidates.

The synthetic accessibility of 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol has also contributed to its widespread use in combinatorial chemistry programs. The isoquinoline ring can be readily functionalized through various electrophilic substitution reactions, while the trifluoroethyl group provides a stable handle for further derivatization. This flexibility has enabled researchers to explore a wide range of structure-activity relationships (SARs), leading to the identification of several lead compounds with promising biological activities. In particular, recent studies have highlighted the potential of this scaffold in the development of anti-inflammatory agents and neuroprotective drugs.

From a biophysical perspective, the trifluoroethyl group in 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol has been shown to influence the conformational flexibility of the isoquinoline ring. This effect is important for optimizing molecular recognition events during ligand-receptor interactions. Advanced molecular dynamics simulations have revealed that the fluorinated substituents can modulate the ring puckering and planarity of the isoquinoline core, which in turn affects the compound's binding orientation in target proteins. These findings have significant implications for the rational design of small molecule therapeutics.

The fluorine atoms in 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol also contribute to its analytical tractability, as they can be readily detected using nuclear magnetic resonance (NMR) and mass spectrometry techniques. This property has facilitated structure elucidation studies and metabolite profiling experiments, which are essential for understanding the in vivo fate of compounds based on this scaffold. In particular, fluorine-19 NMR has been used to monitor the conformational dynamics of the trifluoroethyl group in solution, providing valuable insights into molecular motions that may influence biological activity.

Looking ahead, the isoquinoline-trifluoroethyl hybrid in 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol presents exciting opportunities for fragment-based drug discovery programs. The modular nature of the scaffold allows for the systematic exploration of chemical space, making it an ideal candidate for high-throughput screening campaigns. Recent advances in fragment linking strategies have demonstrated that compounds containing this scaffold can be effectively used as templates for the construction of larger molecular entities with enhanced biological potency.

In conclusion, 1-(3-Chloroisoquinolin-6-yl)-2,2,2-trifluoroethanol (CAS 159410-36-1) represents a versatile chemical platform with broad applications in modern drug discovery. Its unique chemical architecture, combining the isoquinoline pharmacophore with a fluorinated substituent, provides a powerful toolset for the design of novel therapeutics. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in the development of next-generation medicines with improved efficacy and safety profiles.